![molecular formula C17H18ClN3O3 B284267 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile](/img/structure/B284267.png)
2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic molecule that contains an oxazole ring and a morpholine ring, which makes it a unique and interesting compound to study.
Mechanism of Action
The mechanism of action of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile is not fully understood. However, studies have shown that this compound exhibits potent anti-inflammatory and anticancer activities by inhibiting various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and anticancer activities by inhibiting various signaling pathways. This compound has also been shown to modulate the immune system and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile in lab experiments include its potent anti-inflammatory and anticancer activities, as well as its ability to modulate the immune system and improve cognitive function. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile. These include further studies to fully understand its mechanism of action, the development of more potent and selective analogs, and the evaluation of its potential use as a therapeutic agent for various diseases. Additionally, this compound could be studied for its potential use as a tool in chemical biology and drug discovery research.
Synthesis Methods
The synthesis of 2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile involves the reaction between 4-chlorobenzyl chloride and 2,6-dimethylmorpholine in the presence of a base, followed by the reaction with 2-amino-4,5-dicyano-1,3-oxazole. The reaction yields the desired product, which can be purified by recrystallization.
Scientific Research Applications
2-[(4-Chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile has found potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its potential use as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.
Properties
Molecular Formula |
C17H18ClN3O3 |
---|---|
Molecular Weight |
347.8 g/mol |
IUPAC Name |
2-[(4-chlorophenoxy)methyl]-5-(2,6-dimethylmorpholin-4-yl)-1,3-oxazole-4-carbonitrile |
InChI |
InChI=1S/C17H18ClN3O3/c1-11-8-21(9-12(2)23-11)17-15(7-19)20-16(24-17)10-22-14-5-3-13(18)4-6-14/h3-6,11-12H,8-10H2,1-2H3 |
InChI Key |
LDWGQSSRGZBPHO-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)C2=C(N=C(O2)COC3=CC=C(C=C3)Cl)C#N |
Canonical SMILES |
CC1CN(CC(O1)C)C2=C(N=C(O2)COC3=CC=C(C=C3)Cl)C#N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.